Cas no 37142-87-3 (2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-)

2H-1,4-Benzothiazin-3(4H)-one, 4-methyl- structure
37142-87-3 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-
CAS No:37142-87-3
MF:C9H9NOS
MW:179.238860845566
CID:1481611
PubChem ID:4382691
Update Time:2025-04-21

2H-1,4-Benzothiazin-3(4H)-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-
    • 4-methyl-1,4-benzothiazin-3-one
    • 37142-87-3
    • 4-methyl-2H-1,4-benzothiazin-3(4H)-one
    • HMS1646C02
    • AKOS003160986
    • DTXSID50402671
    • SCHEMBL8140807
    • 4-Methyl-2H-benzo[b][1,4]thiazin-3(4H)-one
    • 4-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one
    • CS-005/03875053
    • MDL: MFCD03830352
    • Inchi: 1S/C9H9NOS/c1-10-7-4-2-3-5-8(7)12-6-9(10)11/h2-5H,6H2,1H3
    • InChI Key: SHUQPYGJXCEBIM-UHFFFAOYSA-N
    • SMILES: S1CC(N(C)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 179.04057
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31
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